![molecular formula C13H10N2OS2 B2601624 N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)acetamide CAS No. 923464-71-5](/img/structure/B2601624.png)
N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)acetamide
Description
“N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)acetamide” is a compound that belongs to the benzothiazole family . Benzothiazole derivatives have been synthesized and studied for their potential anti-tubercular properties .
Synthesis Analysis
The synthesis of benzothiazole derivatives, including “N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)acetamide”, has been achieved through various synthetic pathways. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions . In one method, substituted 2-amino benzothiazoles were coupled with N-phenyl anthranilic acid. The resulting intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of “N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)acetamide” and similar compounds can be analyzed using various spectroscopic techniques. For instance, 1H NMR and 13C NMR spectroscopy can provide information about the hydrogen and carbon environments in the molecule . Additionally, mass spectrometry can provide information about the molecular weight of the compound .Chemical Reactions Analysis
Benzothiazole derivatives, including “N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)acetamide”, can undergo various chemical reactions during their synthesis. These reactions include diazo-coupling, Knoevenagel condensation, Biginelli reaction, and others .Scientific Research Applications
Synthesis of Novel Derivatives
This compound can be used in the synthesis of novel derivatives. For instance, a simple, efficient, and eco-friendly protocol has been developed for the synthesis of novel 3-((benzo[d]thiazol-2-ylamino)(4-methoxyphenyl)methyl)-4-hydroxy-1-methylquinolin-2(1H)-one derivatives . This process involves a one-pot C–C and C–N bond forming strategy from the reaction of 4-hydroxy-1-methylquinolin-2(1H)-one, 2-aminobenzothiazole and aromatic aldehydes .
Anti-Tubercular Compounds
Recent synthetic developments have highlighted the use of benzothiazole-based compounds, including our compound of interest, in the development of new anti-tubercular compounds . These compounds have shown promising in vitro and in vivo activity, with inhibitory concentrations of the newly synthesized molecules compared favorably with standard reference drugs .
Anticancer Activity
The compound has been used in the design and synthesis of novel anticancer agents . These agents have shown promising results in preclinical studies, demonstrating the potential of this compound in the development of new anticancer therapies .
Antimicrobial Activity
The thiazole moiety, a component of the compound, is a key heterocyclic molecule prevalent in many bioactive compounds as well as in synthetic drugs . It has been associated with a wide range of activities, including antimicrobial activity .
Anti-Inflammatory Activity
The compound has been used in the synthesis of molecules that have demonstrated potent anti-inflammatory activity . This suggests potential applications in the treatment of inflammatory diseases .
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2OS2/c1-8(16)14-12-9(6-7-17-12)13-15-10-4-2-3-5-11(10)18-13/h2-7H,1H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOARXYYLYUOEPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CS1)C2=NC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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